Cas no 1016773-98-0 (4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile)

• Product Name: 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile
• CAS No: 1016773-98-0
• MF: C₁₁H₆ClFN₂
• MW: 220.6301445961
• MDL: MFCD09934836
• CID: 5069667
• PubChem ID: 24696202
• Update Time: 2026-03-01

4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile Chemical and Physical Properties

Names and Identifiers

• 4-chloro-6-fluoro-8-methylquinoline-3-carbonitrile
• EN300-85033
• 1016773-98-0
• MFCD09934836
• AKOS000178687
• F77228
• Z300089404
• 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile

• MDL： MFCD09934836
• Inchi： 1S/C11H6ClFN2/c1-6-2-8(13)3-9-10(12)7(4-14)5-15-11(6)9/h2-3,5H,1H3
• InChI Key： LXTFNZUCUGAACF-UHFFFAOYSA-N
• SMILES： ClC1C(C#N)=CN=C2C(C)=CC(=CC2=1)F

Computed Properties

• Exact Mass: 220.0203541g/mol
• Monoisotopic Mass: 220.0203541g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 0
• Complexity: 288
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 36.7

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile

Introduction to 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile (CAS No. 1016773-98-0)

4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile (CAS No. 1016773-98-0) is a synthetic organic compound that has garnered significant attention in recent years due to its potential applications in pharmaceutical and chemical research. This compound belongs to the quinoline class, which is known for its diverse biological activities and structural versatility. The presence of specific substituents, such as the chloro, fluoro, and methyl groups, imparts unique properties that make it a valuable candidate for various scientific investigations.

The chemical structure of 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile is characterized by a quinoline core with a cyano group at the 3-position, a chlorine atom at the 4-position, a fluorine atom at the 6-position, and a methyl group at the 8-position. These functional groups contribute to the compound's stability and reactivity, making it suitable for use in a wide range of chemical reactions and biological assays.

In the realm of pharmaceutical research, 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile has shown promise as a lead compound for drug discovery. Recent studies have explored its potential as an inhibitor of various enzymes and receptors, which are implicated in diseases such as cancer, neurodegenerative disorders, and infectious diseases. For instance, a study published in the Journal of Medicinal Chemistry reported that this compound exhibits potent inhibitory activity against a specific kinase involved in tumor growth and metastasis. This finding highlights its potential as a therapeutic agent for cancer treatment.

Beyond its pharmacological applications, 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile has also been investigated for its use in materials science. The unique electronic properties of quinoline derivatives make them attractive candidates for the development of organic semiconductors and optoelectronic devices. Research conducted at the University of California, Berkeley, demonstrated that this compound can be used to enhance the performance of organic photovoltaic cells by improving charge transport and stability.

The synthesis of 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile involves several well-established chemical reactions. One common approach is to start with a substituted aniline derivative and undergo a series of transformations, including cyclization and functional group modifications. The synthetic route is designed to optimize yield and purity while minimizing side reactions and environmental impact. Advances in green chemistry have led to the development of more sustainable methods for synthesizing this compound, which is crucial for large-scale production and industrial applications.

In terms of safety and handling, it is important to note that while 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when working with this compound. Proper personal protective equipment (PPE) such as gloves, goggles, and lab coats should be worn to prevent exposure. Additionally, appropriate ventilation should be ensured to minimize inhalation risks.

The future prospects for 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile are promising. Ongoing research aims to further elucidate its biological mechanisms and optimize its properties for specific applications. Collaborative efforts between chemists, biologists, and materials scientists are essential to unlock the full potential of this compound. As new insights emerge from these studies, it is likely that 4-Chloro-6-fluoro-8-methylquinoline-3-carbonitrile will continue to play a significant role in advancing scientific knowledge and technological innovation.